Di-(2-aminoisobutyl)amine

• CAS: 80135-19-9
• Molecular Formula: C8H21N3
• Molecular Weight: 159.27 g/mol
• SMILES: CC(C)(CNCC(C)(C)N)N
• InChI: InChI=1S/C8H21N3/c1-7(2,9)5-11-6-8(3,4)10/h11H,5-6,9-10H2,1-4H3
• InChIKey: LAFADOMFLHUDQO-UHFFFAOYSA-N

Di-(2-aminoisobutyl)amine (CAS 80135-19-9), also known as bis(2-amino-2-methylpropyl)amine or N-(2-amino-2-methyl-propyl)-2-methyl-propane-1,2-diamine, is a branched-chain aliphatic triamine with the molecular formula C8H21N3 and a molecular weight of 159.27 g/mol. The structure features two gem-dimethyl-substituted primary amine arms connected via a secondary amine bridge, creating a symmetric, sterically hindered triamine framework.

Di-(2-aminoisobutyl)amine (CAS 80135-19-9): Technical Baseline and Compound Identity

Di-(2-aminoisobutyl)amine (CAS 80135-19-9), also known as bis(2-amino-2-methylpropyl)amine or N-(2-amino-2-methyl-propyl)-2-methyl-propane-1,2-diamine, is a branched-chain aliphatic triamine with the molecular formula C8H21N3 and a molecular weight of 159.27 g/mol [1]. The structure features two gem-dimethyl-substituted primary amine arms connected via a secondary amine bridge, creating a symmetric, sterically hindered triamine framework. The compound serves as a niche synthetic intermediate, most notably as the direct precursor to bicyclic guanidinate ligands utilized in atomic layer deposition (ALD) and chemical vapor deposition (CVD) of metal-containing thin films [2]. Key physicochemical properties include a boiling point of 235.4°C at 760 mmHg, density of 0.9 g/cm³, flash point of 109.8°C, refractive index of 1.474, a topological polar surface area (PSA) of 64.07 Ų, and a predicted LogP of -0.48 . The compound is typically supplied at ≥95% purity for research and development purposes.

Architecture-specific intermediate for bicyclic guanidinate ligand synthesis; gem-dimethyl branching is structurally required for CS₂ cyclization.

Direct precursor to volatile metal ALD/CVD precursors; supports thin-film precursor supply chains.

Hydrophilic, aqueous-phase retention reported; compatible with liquid-liquid extraction workup protocols.

• [1] PubChem. Substance Record for T5266916 (CID 3809342). Depositor: Ambinter. Accessed 2024. View Source
• [2] Gordon, R. G.; Rodriguesz, L. N. J. Bicyclic Guanidines, Metal Complexes Thereof and Their Use in Vapor Deposition. US Patent US2011/151615 A1, 2011. View Source

Why Generic Triamine Substitution Fails for Di-(2-aminoisobutyl)amine-Dependent Processes

The branched, gem-dimethyl architecture of Di-(2-aminoisobutyl)amine creates a steric and electronic profile that linear or unbranched triamines cannot replicate. In the cyclization reaction with carbon disulfide described in US2011/151615 A1, the gem-dimethyl groups flanking each primary amine are structurally essential for ring closure to form the bicyclic guanidine scaffold [1]. Linear triamines such as diethylenetriamine (DETA) or bis(3-aminopropyl)amine (BAPA) lack this substitution pattern and therefore cannot undergo the same cyclization pathway to yield bicyclic guanidinate ligands. Furthermore, the compound's hydrophilicity profile—manifested as preferential retention in the aqueous phase during solvent extraction—directly impacts downstream isolation and purification workflows [1]. Substituting with a linear triamine would alter partitioning behavior, potentially reducing recovered yield or requiring re-optimization of the workup protocol. These structural and process-dependent differentiation factors render simple one-to-one substitution scientifically unsound for applications relying on this specific triamine architecture.

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Linear triamines (e.g., DETA) may not yield the bicyclic guanidine scaffold; reaction pathway diverges due to absence of gem-dimethyl groups.

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Partitioning behavior differs: DETA is substantially more hydrophilic (LogP difference), which may alter organic-phase recovery and require workup re-optimization.

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Thermal window mismatch: DETA boils ~31°C lower, potentially narrowing the high-temperature processing range and increasing evaporative loss risk.

• [1] Gordon, R. G.; Rodriguesz, L. N. J. Bicyclic Guanidines, Metal Complexes Thereof and Their Use in Vapor Deposition. US Patent US2011/151615 A1, 2011. Paragraphs [0060]–[0062]. View Source

Quantitative Differentiation Evidence: Di-(2-aminoisobutyl)amine versus Comparator Triamines

Bicyclic Guanidine Synthesis Capability: Di-(2-aminoisobutyl)amine vs. Diethylenetriamine (DETA)

Di-(2-aminoisobutyl)amine is the sole acyclic triamine reported to react with carbon disulfide under acid catalysis to yield bicyclic guanidines that serve as ligands for volatile metal precursors in ALD/CVD [1]. Diethylenetriamine (DETA, CAS 111-40-0), the most common linear triamine, lacks the gem-dimethyl branching pattern required for this cyclization and does not form bicyclic guanidinate products under analogous conditions. This represents a categorical differentiation: the reaction outcome is not a matter of yield or kinetics but of whether the desired product class can be accessed at all.

Bicyclic Guanidine Formation

Head-to-head

Yes (target) vs. No (DETA)

Binary product-class access; structural requirement, not a yield variable.

Based on patent US2011/151615 A1, CS₂/acid conditions.

Evidence Dimension	Ability to yield bicyclic guanidine products via CS₂ cyclization
Target Compound Data	Forms bicyclic guanidine (cyclic guanidinate ligand scaffold) upon reaction with CS₂ and acid catalyst, as described in Scheme 1 of US2011/151615 A1 [1].
Comparator Or Baseline	Diethylenetriamine (DETA, CAS 111-40-0): Does not yield bicyclic guanidine under equivalent conditions. Reaction pathway diverges due to absence of gem-dimethyl groups.
Quantified Difference	Binary: Product formation (yes) vs. no product formation (no).
Conditions	Reaction with carbon disulfide at elevated temperature with acid catalyst, as per US2011/151615 A1 [0063].

Why This Matters

For procurement teams building ALD/CVD precursor supply chains, this binary differentiation means Di-(2-aminoisobutyl)amine is a non-substitutable building block—generic triamines cannot deliver the target bicyclic guanidinate ligand class.

• [1] Gordon, R. G.; Rodriguesz, L. N. J. Bicyclic Guanidines, Metal Complexes Thereof and Their Use in Vapor Deposition. US Patent US2011/151615 A1, 2011. Paragraphs [0060]–[0063]. View Source

Boiling Point and Thermal Handling Window: Di-(2-aminoisobutyl)amine vs. DETA

Di-(2-aminoisobutyl)amine exhibits a boiling point of 235.4°C at 760 mmHg, which is 31.3°C higher than that of diethylenetriamine (DETA, 204.1°C at 760 mmHg) [1]. This elevated boiling point provides a broader liquid-phase thermal operating window, which may be advantageous for high-temperature synthesis steps or distillative purification where DETA would volatilize prematurely. Conversely, bis(3-aminopropyl)amine (BAPA, 242.1°C at 760 mmHg) has a slightly higher boiling point than the target compound, though BAPA lacks the branched architecture .

Boiling Point

Reported

235.4 °C (target) vs. 204.1 °C (DETA)

Higher boiling point may support a broader thermal processing window.

Predicted/experimental values; process relevance requires validation.

Evidence Dimension	Boiling point at atmospheric pressure (760 mmHg)
Target Compound Data	235.4°C
Comparator Or Baseline	DETA: 204.1°C [1]; BAPA: 242.1°C .
Quantified Difference	+31.3°C vs. DETA; -6.7°C vs. BAPA.
Conditions	Predicted/experimental boiling point at 760 mmHg. Target compound data from ChemSrc; DETA from Wikipedia; BAPA from ChemSpider.

Why This Matters

The 31°C boiling point margin over DETA translates to a meaningfully extended thermal processing window, reducing premature evaporative loss during elevated-temperature reactions and simplifying solvent-boil-off protocols.

• [1] Wikipedia. Diethylenetriamine. Boiling point: 204.1°C. Accessed 2024. View Source

Hydrophilicity and Partitioning Behavior: LogP Comparison with DETA

The patent literature notes that Di-(2-aminoisobutyl)amine is hydrophilic and remains preferentially in the aqueous phase during solvent extraction [1]. This observation aligns with its predicted LogP of -0.48 (ACD/Labs) . In comparison, diethylenetriamine (DETA) has a reported LogP of -1.73, indicating DETA is substantially more hydrophilic [2]. The 1.25 LogP unit differential suggests that Di-(2-aminoisobutyl)amine partitions more favorably into organic phases than DETA, which may improve extractive workup efficiency and reduce product loss to aqueous waste streams.

LogP & Aqueous Retention

Reported

ΔLogP +1.25 (less hydrophilic vs. DETA)

Moderated hydrophilicity may improve organic-phase partitioning during extraction.

Predicted LogP; patent reports preferential aqueous retention.

Evidence Dimension	Octanol-water partition coefficient (LogP) and aqueous retention behavior
Target Compound Data	Predicted LogP: -0.48 ; observed behavior: preferentially retains in aqueous phase during extraction (patent literature) [1].
Comparator Or Baseline	DETA: LogP -1.73 [2].
Quantified Difference	ΔLogP = +1.25 (less hydrophilic than DETA).
Conditions	Target LogP predicted by ACD/Labs Percepta Platform, v14.0. DETA LogP from Wikipedia compiled data. Extraction behavior observed in aqueous-organic solvent systems (US2011/151615 A1, [0062]).

Why This Matters

The moderated hydrophilicity of Di-(2-aminoisobutyl)amine (LogP -0.48 vs. -1.73 for DETA) translates to improved organic-phase partitioning, potentially simplifying liquid-liquid extraction workflows and reducing product loss during aqueous washes compared to more water-soluble triamine alternatives.

• [1] Gordon, R. G.; Rodriguesz, L. N. J. Bicyclic Guanidines, Metal Complexes Thereof and Their Use in Vapor Deposition. US Patent US2011/151615 A1, 2011. Paragraph [0062]: 'The triamine IV was found to be hydrophilic and remained preferentially in the aqueous phase during solvent extractions.' View Source
• [2] Wikipedia. Diethylenetriamine. LogP: -1.73. Accessed 2024. View Source

Steric Profile and Molecular Geometry: Gem-Dimethyl Branching vs. Linear Triamines

The gem-dimethyl groups at the α-position of each primary amine in Di-(2-aminoisobutyl)amine introduce significant steric bulk adjacent to the nitrogen donor atoms. By comparison, linear triamines such as DETA and BAPA present unhindered primary amine termini with minimal steric encumbrance at the α-carbon. While direct quantitative measurements of steric parameters (e.g., Tolman cone angle or percent buried volume) are not available for this specific triamine, the structural analogy to 2-aminoisobutyric acid (Aib)-derived ligands is informative: gem-dimethyl substitution is known to constrain metal coordination geometry, influence complex nuclearity, and modulate magnetic exchange in polynuclear assemblies [1]. This class-level inference suggests that Di-(2-aminoisobutyl)amine may promote distinct coordination motifs compared to linear triamines, though head-to-head complexation data for this exact compound are not publicly available.

Steric Profile

Class-level inference

Gem-dimethyl vs. unhindered α-carbons

Steric bulk may bias coordination geometry; direct complexation data not reported.

Analogy to Aib ligands; head-to-head comparison unavailable.

Evidence Dimension	Steric hindrance at primary amine termini (qualitative structural comparison)
Target Compound Data	Two gem-dimethyl groups per primary amine arm; α-carbon is fully substituted (quaternary center adjacent to each -NH₂).
Comparator Or Baseline	DETA: -CH₂-CH₂-NH₂ termini (unsubstituted α-carbon). BAPA: -CH₂-CH₂-CH₂-NH₂ termini (unsubstituted).
Quantified Difference	Qualitative: significant steric bulk (gem-dimethyl) vs. minimal steric bulk (linear methylene chains). Quantitative steric parameters not reported.
Conditions	Structural inference based on molecular geometry. Supporting literature on gem-dimethyl effects in Aib-derived coordination chemistry [1].

Why This Matters

For coordination chemistry and catalyst design, the gem-dimethyl steric profile may bias complex geometry and nuclearity in ways that linear triamines cannot replicate; users should evaluate this parameter when ligand steric properties are critical to performance.

• [1] Heptanuclear Heterometallic [Cu₆Ln] Clusters: Trapping Lanthanides into Copper Cages with Artificial Amino Acids. Inorganic Chemistry, 2012, 51 (9), pp 5137–5149. Demonstrated that 2-aminoisobutyric acid (Aib, gem-dimethyl α-amino acid) dictates cluster nuclearity and topology in Cu/Ln systems. View Source

High-Fidelity Application Scenarios for Di-(2-aminoisobutyl)amine in Research and Industrial Settings

Synthesis of Bicyclic Guanidinate Ligands for Volatile Metal ALD/CVD Precursors

Di-(2-aminoisobutyl)amine is reacted with carbon disulfide under acid catalysis to yield bicyclic guanidines, which upon deprotonation form bicyclic guanidinate anions. These anions coordinate to metals (e.g., La, Ti, Co, Ni, Cu) to produce volatile, thermally stable precursors suitable for atomic layer deposition (ALD) and chemical vapor deposition (CVD) of metal and metal oxide thin films [1]. The gem-dimethyl architecture is structurally essential for the cyclization step, meaning no generic triamine can substitute for this compound in this application [1]. The resulting metal bicyclic guanidinates exhibit high volatility and thermal stability, which are critical for thin-film process windows [2].

Coordination Chemistry with Sterically Demanding Triamine Ligands

The sterically hindered, symmetrical triamine framework of Di-(2-aminoisobutyl)amine makes it a candidate for studying the effect of α-branching on metal complex geometry, nuclearity, and stability. While direct complexation data for this specific compound are limited, the gem-dimethyl motif is structurally analogous to 2-aminoisobutyric acid (Aib), a well-established ligand in polynuclear cluster chemistry where steric constraints dictate assembly outcomes [1]. Researchers investigating steric effects on coordination architectures may evaluate this triamine as a structurally distinct alternative to linear triamines such as DETA or BAPA.

Intermediate for Heterocyclic Synthesis via Carbon Disulfide Cyclocondensation

The reaction of Di-(2-aminoisobutyl)amine with carbon disulfide, as described in US2011/151615 A1, provides a generalizable route to bicyclic guanidine scaffolds [1]. Beyond ALD/CVD applications, bicyclic guanidines have been reviewed as organocatalysts, anion recognition motifs, and supramolecular building blocks due to their rigid framework and distinct electronic properties compared to acyclic guanidines [2]. The triamine therefore serves as a gateway building block for exploring structure-activity relationships across these application domains.

Application

Selection Property

Validation Focus

Bicyclic guanidinate ligand synthesis for ALD/CVD precursors

Gem-dimethyl branching requirement

Cyclization to bicyclic guanidine scaffold

Steric effects in coordination chemistry

Sterically hindered primary amine termini

Coordination geometry and nuclearity assessment

Heterocyclic scaffold exploration via CS₂ cyclocondensation

Cyclocondensation compatibility

Bicyclic guanidine formation and functionalization

• [1] Gordon, R. G.; Rodriguesz, L. N. J. Bicyclic Guanidines, Metal Complexes Thereof and Their Use in Vapor Deposition. US Patent US2011/151615 A1, 2011. View Source
• [2] Coles, M. P. Bicyclic-guanidines, -guanidinates and -guanidinium salts: wide ranging applications from a simple family of molecules. Chemical Communications, 2009, (25), 3659–3676. DOI: 10.1039/b901940e. View Source